BENGHE Foundational & Exploratory
Check Availability & Pricing

A Comprehensive Technical Guide to 3-Chloro-2-
methyl-1-butene

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Chloro-2-methyl-1-butene
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Cat. No.: B1656227
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-methyl-1-butene is a volatile, flammable organochloride that serves as a valuable
intermediate in various organic syntheses. Its structure, featuring a tertiary allylic chloride,
imparts a unique reactivity profile that is leveraged in the synthesis of pharmaceuticals,
agrochemicals, and fine chemicals.[1] This guide provides an in-depth analysis of its chemical
and physical properties, synthesis protocols, key reactions, and safety considerations to
support its effective and safe application in research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Chloro-2-methyl-1-butene is
fundamental for its handling, application in reactions, and for the purification of its products.

Molecular Formula and Weight
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The chemical identity of 3-Chloro-2-methyl-1-butene is defined by its molecular formula and
weight.

e Molecular Formula: CsHoeCI[2][3][4]
e Molecular Weight: 104.58 g/mol [2][5]

The structural formula, CC(C(=C)C)CI, and IUPAC name, 3-chloro-2-methylbut-1-ene, further
describe its atomic arrangement.[2][3]

Physical Properties

Key physical properties are summarized in the table below. These values are critical for
experimental design, particularly in determining appropriate reaction conditions and purification

methods.
Property Value Source(s)
CAS Number 5166-35-8 [2][4]

Colorless to yellow liquid with a
Appearance [6]
pungent odor

Boiling Point 94 °C [7]

Density ~0.89 g/cm?3 [1]

B Soluble in common organic
Solubility [1]
solvents (e.g., ethanol, ether)

Synthesis and Reactivity

The synthesis of 3-Chloro-2-methyl-1-butene and its subsequent reactions are central to its
utility in organic chemistry.

Synthesis Pathways

The industrial preparation of related allylic chlorides, such as 1-chloro-3-methyl-2-butene
(prenyl chloride), often involves the addition of hydrogen chloride (HCI) to isoprene.[8][9] This
reaction can lead to a mixture of isomers, including 3-chloro-3-methyl-1-butene, which can then
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be isomerized to the desired product.[8] The reaction of 3-methyl-1-butene with HCI is another
route, which primarily yields the Markovnikov addition product, 2-chloro-3-methylbutane.[10]
[11]

A generalized workflow for the synthesis involving isoprene is outlined below.

Caption: Generalized synthesis workflow from isoprene.

Key Reactions

The reactivity of 3-Chloro-2-methyl-1-butene is dominated by the lability of the allylic chloride.
It readily undergoes nucleophilic substitution reactions. Due to the potential for allylic
rearrangement, reactions can yield a mixture of products. For instance, reactions involving 1-
chloro-3-methyl-2-butene have been studied in the context of synthesizing geraniol,
highlighting the complexities of controlling regioselectivity in these systems.

Another important reaction is the addition of halogens, such as chlorine (Cl2), across the
double bond, which typically results in the formation of a dihalide.[12]

Applications in Research and Development

3-Chloro-2-methyl-1-butene and its isomers are important building blocks in organic
synthesis.

o Pharmaceutical and Agrochemical Synthesis: These compounds serve as intermediates in
the manufacturing of various pharmaceuticals, pesticides, and coatings.[1] Their ability to
introduce specific carbon skeletons makes them valuable in constructing complex target
molecules.

o Carotenoid Synthesis: Related C10 compounds are utilized in the synthesis of natural
carotenoid products.

e Fine Chemicals: It is a precursor for a range of fine chemicals and specialty monomers.

Safety, Handling, and Storage

3-Chloro-2-methyl-1-butene is a hazardous substance and requires strict safety protocols.
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Hazard Identification

The compound is classified as a highly flammable liquid and vapor.[2][13] It is harmful if
swallowed, in contact with skin, or inhaled, and causes serious eye damage and skin irritation.
[2] It may also cause an allergic skin reaction.[2]

GHS Hazard Statements: H225, H302, H312, H315, H317, H318, H332.[2]

Handling and Personal Protective Equipment (PPE)

o Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.
[13]

» Use explosion-proof electrical and ventilation equipment.[14][15]
o Keep away from heat, sparks, open flames, and other ignition sources.[13][14][15]
» All metal equipment should be grounded to prevent static discharge.[13][14][15]

o PPE: Wear appropriate protective gloves, clothing, and chemical safety goggles or a face
shield.[13][14] If inhalation risk is high, use a NIOSH/MSHA approved respirator.[14]

First Aid Measures

e Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[6][13]

» Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.
[6][13]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[6][13]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[6][13]

Storage

Store in a cool, dry, and well-ventilated place.[14] Keep the container tightly closed and away
from heat and ignition sources.[14][15] Incompatible materials include strong oxidizing agents
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and strong bases.[13]

Conclusion

3-Chloro-2-methyl-1-butene is a versatile reagent with significant applications in organic
synthesis. Its proper use requires a deep understanding of its properties, reactivity, and
associated hazards. This guide provides the foundational knowledge for researchers to safely
and effectively incorporate this compound into their synthetic strategies, paving the way for the
development of new and innovative chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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